3-(4-((3,4-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-(3,4-dimethylphenyl)sulfonylpiperazin-1-yl]-6-pyrazol-1-ylpyridazine
• InChI: InChI=1S/C19H22N6O2S/c1-15-4-5-17(14-16(15)2)28(26,27)24-12-10-23(11-13-24)18-6-7-19(22-21-18)25-9-3-8-20-25/h3-9,14H,10-13H2,1-2H3
• InChI Key: BVMZFSRCXZOAPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4)C
• Molecular Formula: C19H22N6O2S
• Molecular Weight: 398.5 g/mol

Description

3-(4-((3,4-dimethylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential application in various areas such as drug development, medicinal chemistry, and pharmacology. This compound is a potent inhibitor of several enzymes and has shown promising results in preclinical studies.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antifungal Activities : Research has demonstrated the synthesis of sulfonamide and amide derivatives containing the piperazine ring and imidazo[1,2-b]pyridazine moiety. These compounds were evaluated for their in vitro antimicrobial activity against gram-positive and gram-negative bacteria, as well as antifungal and antimalarial activities, showcasing potential as bioactive agents (A. Bhatt, R. Kant, R. Singh, 2016).

• Antiproliferative Activity Against Cancer Cell Lines : Another study synthesized 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives and evaluated their antiproliferative effect using the MTT assay method against human cancer cell lines, identifying compounds with potential as anticancer agents (L. Mallesha, K. Mohana, B. Veeresh, Ravi Alvala, A. Mallika, 2012).

• Heterocyclic Compound Synthesis : Efforts to synthesize novel heterocyclic compounds containing a sulfonamido moiety aimed at developing antibacterial agents have been reported. These compounds were tested for antibacterial activity, with some demonstrating high activities (M. E. Azab, M. Youssef, E. A. El-Bordany, 2013).

• Inhibition of Human Carbonic Anhydrases : The development of sulfonamide derivatives of heterocyclic compounds has been explored for their potential to inhibit human carbonic anhydrases, enzymes involved in various biochemical processes. This research aims to enhance the binding ability to active sites of carbonic anhydrases and inhibit their activity, highlighting the chemical's utility in discovering new substances with specific biological activities (L. A. Komshina, Valentina V. Маrtazova, M. Korsakov, I. Proskurina, Аlexandr D. Коtov, Еlena B. Karavaeva, 2020).